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Introduction
Carboxyfluorescein diacetate acetoxymethyl ester (CFDA-AM) and its close relative,

Carboxyfluorescein diacetate succinimidyl ester (CFDA-SE), are powerful fluorescent probes

for assessing cellular functions using flow cytometry. While often discussed together, they

serve distinct primary purposes. CFDA-AM is an excellent indicator of cell viability and

metabolic activity, whereas CFDA-SE is the gold standard for tracking cell proliferation. This

document provides detailed application notes and protocols for the use of these reagents in

flow cytometry.

Section 1: Cell Viability Analysis using CFDA-AM
Application Note: Principle of CFDA-AM for Viability
Staining
CFDA-AM is a non-fluorescent, cell-permeant compound. Once it crosses the membrane of a

live cell, intracellular esterases cleave the acetoxymethyl (AM) and diacetate groups,

converting it into the highly fluorescent carboxyfluorescein.[1][2] This fluorescent product is

membrane-impermeant and is therefore retained within cells that have an intact plasma

membrane.[1] Dead or dying cells with compromised membranes and diminished esterase

activity cannot efficiently convert or retain the dye, resulting in significantly lower fluorescence.

[1] This principle allows for the clear distinction between live and dead cell populations in a flow
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cytometry experiment. For a more robust analysis, CFDA-AM is often used in conjunction with

a membrane-impermeant DNA dye, such as Propidium Iodide (PI), which stains dead cells red.

Signaling Pathway: Mechanism of CFDA-AM in Live and
Dead Cells
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Mechanism of CFDA-AM for Cell Viability Assessment

Live Cell (Intact Membrane) Dead Cell (Compromised Membrane)

CFDA-AM (non-fluorescent)

Intracellular Esterases

Passive Diffusion

Carboxyfluorescein (Green Fluorescence)

Cleavage of AM and Acetate Groups

Fluorescence Retention

CFDA-AM

Inactive/Leaked Esterases

Minimal/No Fluorescence

Dye Leakage
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Workflow for CFDA-SE Cell Proliferation Assay

Start: Cell Suspension

Label cells with CFDA-SE

Wash to remove excess dye

Culture cells with stimulus (e.g., mitogen)

Harvest cells at different time points

Optional: Stain for surface markers

Acquire data on flow cytometer

Analyze fluorescence histograms to identify generations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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